6-Amino-8-(2,5-dimethoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
6-Amino-8-(2,5-dimethoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
459153-50-5
VCID:
VC0460007
InChI:
InChI=1S/C20H19N5O2/c1-26-12-3-4-17(27-2)14(7-12)18-16-9-25-6-5-13(16)15(8-21)19(24)20(18,10-22)11-23/h3-5,7,16,18,25H,6,9,24H2,1-2H3/t16-,18+/m0/s1
SMILES:
COC1=CC(=C(C=C1)OC)C2C3CNCC=C3C(=C(C2(C#N)C#N)N)C#N
Molecular Formula:
C20H19N5O2
Molecular Weight:
361.4g/mol
6-Amino-8-(2,5-dimethoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
CAS No.: 459153-50-5
Main Products
VCID: VC0460007
Molecular Formula: C20H19N5O2
Molecular Weight: 361.4g/mol
| CAS No. | 459153-50-5 |
|---|---|
| Product Name | 6-Amino-8-(2,5-dimethoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile |
| Molecular Formula | C20H19N5O2 |
| Molecular Weight | 361.4g/mol |
| IUPAC Name | (8R,8aR)-6-amino-8-(2,5-dimethoxyphenyl)-2,3,8,8a-tetrahydro-1H-isoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C20H19N5O2/c1-26-12-3-4-17(27-2)14(7-12)18-16-9-25-6-5-13(16)15(8-21)19(24)20(18,10-22)11-23/h3-5,7,16,18,25H,6,9,24H2,1-2H3/t16-,18+/m0/s1 |
| Standard InChIKey | VNPKAOSWPKGKIF-FUHWJXTLSA-N |
| Isomeric SMILES | COC1=CC(=C(C=C1)OC)[C@@H]2[C@H]3CNCC=C3C(=C(C2(C#N)C#N)N)C#N |
| SMILES | COC1=CC(=C(C=C1)OC)C2C3CNCC=C3C(=C(C2(C#N)C#N)N)C#N |
| Canonical SMILES | COC1=CC(=C(C=C1)OC)C2C3CNCC=C3C(=C(C2(C#N)C#N)N)C#N |
| PubChem Compound | 1417361 |
| Last Modified | Nov 11 2021 |
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